(3-azidophenyl)methanamine
Overview
Description
(3-azidophenyl)methanamine, also known as 3-azidophenylmethanamine or 3-APM, is an organic compound that is used in the synthesis of various organic compounds. It is a derivative of benzenemethanamine, a compound that is used in a number of industrial applications. 3-APM is a versatile reagent that can be used in a variety of organic synthesis reactions, including the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. 3-APM has also been used in the synthesis of a number of biologically active compounds, such as antibiotics, antivirals, and anti-cancer agents.
Mechanism of Action
The mechanism of action of 3-APM is not fully understood. However, it is believed that 3-APM acts as a nucleophilic reagent, which can react with electrophilic substrates to form a covalent bond. This reaction can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-APM are not fully understood. However, it is known that 3-APM can act as a nucleophile, which can react with electrophilic substrates to form a covalent bond. This reaction can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and other compounds.
Advantages and Limitations for Lab Experiments
The advantages of using 3-APM in laboratory experiments include its low cost, its availability, and its ease of use. Additionally, 3-APM is a versatile reagent that can be used in a variety of organic synthesis reactions, including the synthesis of pharmaceuticals, agrochemicals, and other compounds.
The main limitation of using 3-APM in laboratory experiments is its toxicity. 3-APM is classified as a hazardous compound and should be handled with care. Additionally, 3-APM is a highly reactive compound and should be stored in an appropriate environment.
Future Directions
The future directions for the use of 3-APM in scientific research are numerous. 3-APM has potential applications in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. Additionally, 3-APM could be used in the synthesis of fluorescent compounds, which could be used in a variety of imaging techniques. 3-APM could also be used in the synthesis of a variety of biologically active compounds, such as antibiotics, antivirals, and anti-cancer agents. Finally, 3-APM could be used in the synthesis of a variety of materials, such as polymers and nanomaterials.
Synthesis Methods
3-APM is synthesized through a two-step process. The first step involves the reaction of 3-azido-2-hydroxybenzoic acid with sodium nitrite in aqueous solution. This reaction produces 3-azidophenol, which is then reacted with methylamine in a second step to produce 3-APM. The reaction is typically carried out in aqueous solution at a temperature of around 80°C. The reaction can be catalyzed by a variety of reagents, such as pyridine or sodium hydroxide.
Scientific Research Applications
3-APM has been used in a number of scientific research applications, including the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of a number of biologically active compounds, such as antibiotics, antivirals, and anti-cancer agents. 3-APM has also been used in the synthesis of a variety of fluorescent compounds, which are used in a variety of imaging techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-azidophenyl)methanamine involves the conversion of 3-bromophenylmethanamine to the desired product through a series of reactions.", "Starting Materials": [ "3-bromophenylmethanamine", "NaN3", "CuI", "DMF", "NaOH", "HCl", "EtOH" ], "Reaction": [ "Step 1: Dissolve 3-bromophenylmethanamine in DMF and add NaN3 and CuI. Stir the mixture at room temperature for 24 hours.", "Step 2: Add NaOH to the reaction mixture and stir for 30 minutes.", "Step 3: Extract the product with EtOH and filter the solution.", "Step 4: Add HCl to the filtrate to obtain the final product, (3-azidophenyl)methanamine." ] } | |
CAS RN |
902140-57-2 |
Product Name |
(3-azidophenyl)methanamine |
Molecular Formula |
C7H8N4 |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
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